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Compound of Interest

Compound Name: 2-Isopropoxyphenylboronic acid

CAS No.: 138008-97-6

Cat. No.: B151188

Get Quote

2-Isopropoxyphenylboronic acid, identified by its CAS number 89787-12-2, is an

organoboron compound that has emerged as a crucial building block in synthetic organic

chemistry.[1] As a member of the arylboronic acid family, its utility is most prominently

showcased in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, a Nobel Prize-

winning methodology that is fundamental to the formation of carbon-carbon (C-C) bonds.[2]

The presence of the isopropoxy group at the ortho position introduces specific steric and

electronic properties that can be strategically exploited by researchers to influence reaction

outcomes and construct complex molecular architectures.

This guide provides an in-depth exploration of 2-Isopropoxyphenylboronic acid, intended for

researchers, scientists, and professionals in drug development. It covers its physicochemical

properties, core applications, detailed reaction protocols, safety considerations, and the

mechanistic underpinnings of its reactivity.

Physicochemical and Structural Properties
Understanding the fundamental properties of a reagent is paramount for its effective application

in the laboratory. 2-Isopropoxyphenylboronic acid is typically a white to off-white or yellow
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solid, soluble in many polar organic solvents.[1] Its key properties are summarized below.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Core Application: The Suzuki-Miyaura Cross-
Coupling Reaction
The primary application of 2-Isopropoxyphenylboronic acid is its role as a nucleophilic

partner in the Suzuki-Miyaura cross-coupling reaction. This reaction is one of the most powerful

and widely used methods for synthesizing biaryl and substituted aromatic compounds, which

are prevalent motifs in pharmaceuticals, agrochemicals, and advanced materials.[7][8][9]

The reaction involves the coupling of an organoboron compound (the boronic acid) with an

organohalide or triflate (the electrophile) in the presence of a palladium catalyst and a base.[2]

The versatility, mild reaction conditions, and high functional group tolerance of the Suzuki-

Miyaura coupling make it an indispensable tool for synthetic chemists.[8][10]

Mechanistic Insights: The Catalytic Cycle
The efficacy of the Suzuki-Miyaura reaction hinges on a well-defined catalytic cycle involving a

palladium complex. The generally accepted mechanism proceeds through three key stages:

Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the

electrophile (e.g., an aryl bromide), forming a Pd(II) complex.

Transmetalation: The organic group from the boronic acid is transferred to the palladium

center. This step requires activation of the boronic acid by a base to form a more nucleophilic
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boronate species, which facilitates the transfer.[11]

Reductive Elimination: The two coupled organic fragments are eliminated from the palladium

center, forming the new C-C bond and regenerating the active Pd(0) catalyst, which can then

re-enter the cycle.[2]

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Experimental Workflow for Suzuki Coupling

1. Reaction Setup
(Flask under N₂/Ar)

- Boronic Acid
- Aryl Halide

- Base

2. Catalyst/Ligand Addition
(e.g., Pd(PPh₃)₄)

3. Solvent Addition
(Degassed Dioxane/H₂O)

4. Heating & Monitoring
(80-110 °C, TLC/GC-MS)

5. Aqueous Workup
(Extraction with EtOAc)

6. Purification
(Column Chromatography)

Final Product

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b151188?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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